Cas no 71662-18-5 (Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester)

• Product Name: Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester
• CAS No: 71662-18-5
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 572245
• PubChem ID: 527284
• Update Time: 2025-04-19

Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester
• 3,7-dimethyloct-6-enyl 4-methylpentanoate
• 3,7-dimethyloct-6-enyl 4-methylvalerate
• 3,7-dimethyloct-6-en-1-yl 4-methylpentanoate
• 71662-18-5
• EINECS 275-783-7
• NS00061718
• GABKAFYIQCMTDH-UHFFFAOYSA-N
• Pentanoic acid, 4-methyl-, 3,7-dimethyl-6-octenyl ester
• DTXSID90992243
• Citronellyl isohexanoate

• Inchi： 1S/C16H30O2/c1-13(2)7-6-8-15(5)11-12-18-16(17)10-9-14(3)4/h7,14-15H,6,8-12H2,1-5H3
• InChI Key： GABKAFYIQCMTDH-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)C)=O)CCC(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.876
• Boiling Point: 323.9°C at 760 mmHg
• Flash Point: 92.3°C
• Refractive Index: 1.448
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters